Cas no 1804646-19-2 (3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804646-19-2
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4813940
• Update Time: 2025-06-08

3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-3-13-7(18(12,14)15)6(16-2)5(4)17-8(9,10)11/h3H,1-2H3,(H2,12,14,15)
• InChI Key： MZSNSDTVVDTABF-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C)=CN=1)OC(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804646-19-2)

3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804646-19-2, belongs to the pyridine sulfonamide class, which is widely recognized for its role in medicinal chemistry. The presence of multiple functional groups, including methoxy, methyl, and trifluoromethoxy substituents, as well as a sulfonamide moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide contributes to its distinctive chemical behavior. The pyridine ring serves as a core structure, which is highly aromatic and capable of interacting with various biological targets. The methoxy group at the 3-position and the methyl group at the 5-position introduce steric and electronic effects that can influence the compound's reactivity and binding affinity. Additionally, the trifluoromethoxy group at the 4-position enhances lipophilicity while maintaining a degree of metabolic stability, making it an attractive feature for drug design.

The sulfonamide group at the 2-position of the pyridine ring is particularly noteworthy, as sulfonamides are well-documented for their pharmacological activity across multiple therapeutic areas. This functional group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. The sulfonamide moiety also provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in exploring the potential of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide in medicinal chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide is its potential as a lead compound for further optimization. Researchers have utilized computational methods to predict its interaction with biological targets, providing insights into how structural modifications might enhance its pharmacological properties. These studies have highlighted the importance of balancing electronic and steric effects to maximize binding affinity and minimize off-target interactions.

The synthesis of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The introduction of fluorinated groups has been particularly challenging but rewarding, as it often leads to improved pharmacokinetic profiles.

From a regulatory perspective, 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804646-19-2) must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing its purity and confirming its identity. These methods provide detailed information about the compound's molecular structure and help ensure that it meets the required specifications.

The potential applications of 3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide extend beyond traditional pharmaceuticals. Its unique properties make it a valuable tool in chemical biology research, where it can be used to probe enzyme mechanisms or develop probes for imaging applications. Additionally, its structural features may make it useful in materials science applications where specific electronic or steric properties are required.

In conclusion,3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide represents a significant advancement in synthetic chemistry and medicinal research. Its complex structure offers numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound,3-Methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide is poised to play an important role in addressing some of today's most pressing medical challenges.